N-[3-(3-Chlorobenzamido)phenyl]-3-ethoxybenzamide

• IUPAC Name: N-[3-[(3-chlorobenzoyl)amino]phenyl]-3-ethoxybenzamide
• InChI: InChI=1S/C22H19ClN2O3/c1-2-28-20-11-4-7-16(13-20)22(27)25-19-10-5-9-18(14-19)24-21(26)15-6-3-8-17(23)12-15/h3-14H,2H2,1H3,(H,24,26)(H,25,27)
• InChI Key: GLDGCPUMTBKTEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C22H19ClN2O3
• Molecular Weight: 394.8 g/mol

Description

N-[3-(3-Chlorobenzamido)phenyl]-3-ethoxybenzamide is an organic compound that belongs to the class of benzamides

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(3-Chlorobenzamido)phenyl]-3-ethoxybenzamide typically involves the reaction of 3-chlorobenzoyl chloride with 3-aminophenyl-3-ethoxybenzoate under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and advanced purification techniques ensures high yield and purity of the final product. The reaction conditions are optimized to minimize by-products and enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-[3-(3-Chlorobenzamido)phenyl]-3-ethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of the amide group to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted benzamides with different functional groups replacing the chlorine atom.

Scientific Research Applications

N-[3-(3-Chlorobenzamido)phenyl]-3-ethoxybenzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[3-(3-Chlorobenzamido)phenyl]-3-ethoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

N-phenylbenzamide: A simpler analog with similar structural features but lacking the chlorobenzamido and ethoxy groups.

N-[3-(3-chlorobenzamido)phenyl]-3,5-dimethylbenzamide: A closely related compound with additional methyl groups on the benzamide ring.

Uniqueness

N-[3-(3-Chlorobenzamido)phenyl]-3-ethoxybenzamide is unique due to the presence of both chlorobenzamido and ethoxybenzamide groups, which confer distinct chemical and biological properties